5-Fluoro-2-methoxypyridine hydrochloride

Specification

• Molecular Formula: C6H7ClFNO
• Molecular Weight: 163.58 g/mol
• IUPAC Name: 5-fluoro-2-methoxypyridine;hydrochloride
• Standard InChI: InChI=1S/C6H6FNO.ClH/c1-9-6-3-2-5(7)4-8-6;/h2-4H,1H3;1H
• Standard InChI Key: ZVWFZXZDVHSIHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)F.Cl

Introduction

Synthesis and Preparation

The synthesis of 5-Fluoro-2-methoxypyridine hydrochloride typically involves:

• Starting Material: A fluorinated pyridine derivative.

• Reaction Pathway: Methoxylation at the second position using reagents like dimethyl sulfate or methanol in the presence of a base.

• Salt Formation: Conversion to the hydrochloride salt by reaction with hydrogen chloride gas or aqueous HCl.

The process is optimized to achieve high yields and purity while minimizing by-products.

Pharmaceutical Research

• This compound serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs).

• Its structural properties make it a candidate for drug discovery, particularly in targeting enzymes or receptors associated with heterocyclic compounds.

Agrochemical Development

• Pyridine derivatives, including 5-Fluoro-2-methoxypyridine hydrochloride, are often used in the development of herbicides and pesticides due to their bioactive nature.

Organic Synthesis

• It is employed as a building block for creating more complex molecules, especially those containing fluorinated aromatic systems.

Biological Activities

While specific biological data on this compound may be limited, pyridine derivatives are known for their wide-ranging activity, including:

• Antimicrobial properties

• Potential enzyme inhibition

• Use as ligands in coordination chemistry

Further studies are required to fully elucidate its biological properties and potential therapeutic applications.

Safety and Handling

Parameter	Details
Toxicity	Low acute toxicity; handle with care
Personal Protective Equipment (PPE)	Gloves, goggles, lab coat required
Storage Conditions	Store in a cool, dry place away from light

Proper disposal methods should be followed as per local regulations to prevent environmental contamination.

Research Opportunities

Given its unique structure, 5-Fluoro-2-methoxypyridine hydrochloride presents opportunities for research in:

• Drug Design: Modifications to enhance pharmacokinetics.

• Material Science: Incorporation into polymers or advanced materials.

• Catalysis: Exploration as a ligand in metal-catalyzed reactions.

This review highlights the importance of 5-Fluoro-2-methoxypyridine hydrochloride as a versatile compound with significant potential across multiple scientific domains. Further research is encouraged to unlock its full capabilities.